![molecular formula C8H8ClN3O2 B1377117 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride CAS No. 1427378-85-5](/img/structure/B1377117.png)
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride
Overview
Description
“3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” is a heterocyclic compound . It has a molecular weight of 177.16 . The IUPAC name for this compound is 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid .
Synthesis Analysis
The synthesis of triazole compounds, including “3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid”, involves aromatic nucleophilic substitution . The process includes the use of different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of “3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” includes two carbon and three nitrogen atoms in the five-membered aromatic azole chain . This structure allows the compound to readily bind in the biological system with a variety of enzymes and receptors .Chemical Reactions Analysis
Triazole compounds, including “3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid”, show versatile biological activities . They are capable of forming hydrogen bond interactions with key amino acid residues of the target receptor to enhance antibacterial effects .Physical And Chemical Properties Analysis
The compound “3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid” is a pale yellow solid . It has a melting point of 188-189°C .Scientific Research Applications
Antibacterial Agent Development
This compound has been explored for its potential as an antibacterial agent. Research indicates that derivatives of triazolopyridine exhibit minimum inhibitory concentrations (MICs) against bacterial strains such as Staphylococcus aureus and Escherichia coli, suggesting its utility in developing new antibacterial drugs .
Antitumor Activity
Studies have shown that certain triazolopyridine derivatives can inhibit the growth and colony formation of cancer cells, such as MGC-803 gastric cancer cells. This points to its application in designing antitumor agents .
Chemical Synthesis
The compound serves as a building block in chemical synthesis, particularly in the construction of complex molecules due to its reactive triazole ring, which can undergo various chemical transformations .
Safety and Hazards
Future Directions
Triazole compounds, including “3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid”, have shown promising results in various fields of medicinal chemistry . They have been used in the synthesis of a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular . Therefore, further exploration of these compounds could lead to the development of new therapeutic agents.
Mechanism of Action
Target of Action
Triazole compounds, which this molecule is a derivative of, are known to interact with a variety of enzymes and receptors in biological systems .
Mode of Action
Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Biochemical Pathways
It’s worth noting that triazole compounds are known to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These activities suggest that the compound may affect a variety of biochemical pathways.
Result of Action
Triazole compounds are known to exhibit a wide range of biological activities, suggesting that this compound may have diverse molecular and cellular effects .
properties
IUPAC Name |
3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2.ClH/c1-5-9-10-7-3-2-6(8(12)13)4-11(5)7;/h2-4H,1H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFWIPSCBGNYCGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=C(C=C2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride | |
CAS RN |
1427378-85-5 |
Source
|
| Record name | 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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